3-Oxo Citalopram
3-Oxo Citalopram
3-Oxo Citalopram is a Citalopram intermediate.
Brand Name:
Vulcanchem
CAS No.:
372941-54-3
VCID:
VC0195629
InChI:
InChI=1S/C20H19FN2O2/c1-23(2)11-3-10-20(15-5-7-16(21)8-6-15)18-9-4-14(13-22)12-17(18)19(24)25-20/h4-9,12H,3,10-11H2,1-2H3
SMILES:
CN(C)CCCC1(C2=C(C=C(C=C2)C#N)C(=O)O1)C3=CC=C(C=C3)F
Molecular Formula:
C20H19FN2O2
Molecular Weight:
338.4 g/mol
3-Oxo Citalopram
CAS No.: 372941-54-3
Impurities
VCID: VC0195629
Molecular Formula: C20H19FN2O2
Molecular Weight: 338.4 g/mol
Purity: > 95%
| CAS No. | 372941-54-3 |
|---|---|
| Product Name | 3-Oxo Citalopram |
| Molecular Formula | C20H19FN2O2 |
| Molecular Weight | 338.4 g/mol |
| IUPAC Name | 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3-oxo-2-benzofuran-5-carbonitrile |
| Standard InChI | InChI=1S/C20H19FN2O2/c1-23(2)11-3-10-20(15-5-7-16(21)8-6-15)18-9-4-14(13-22)12-17(18)19(24)25-20/h4-9,12H,3,10-11H2,1-2H3 |
| Standard InChIKey | ASGSMDPSNUXWMB-UHFFFAOYSA-N |
| SMILES | CN(C)CCCC1(C2=C(C=C(C=C2)C#N)C(=O)O1)C3=CC=C(C=C3)F |
| Canonical SMILES | CN(C)CCCC1(C2=C(C=C(C=C2)C#N)C(=O)O1)C3=CC=C(C=C3)F |
| Appearance | Pale Yellow Thick Gel |
| Description | 3-Oxo Citalopram is a Citalopram intermediate. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-3-oxo- 5-isobenzofurancarbonitrile; USP Citalopram Related Compound C |
| PubChem Compound | 11484526 |
| Last Modified | Nov 11 2021 |
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